![molecular formula C9H6Cl2N2O B3043801 N-(2,6-dichloro-4-cyanophenyl)acetamide CAS No. 927676-49-1](/img/structure/B3043801.png)
N-(2,6-dichloro-4-cyanophenyl)acetamide
Overview
Description
N-(2,6-dichloro-4-cyanophenyl)acetamide, commonly known as DCAC, is a chemical compound that has gained significant attention in scientific research due to its unique properties. DCAC is a white crystalline solid that is soluble in organic solvents and has a melting point of 177-179°C. This compound is widely used in various scientific applications, including drug discovery, biochemistry, and pharmacology.
Scientific Research Applications
Antimicrobial Agent
N-(2,6-dichloro-4-cyanophenyl)acetamide derivatives have been synthesized and studied for their pharmacological activities . These compounds have shown promising antimicrobial activity against both Gram-positive and Gram-negative bacterial species, as well as fungal species .
Anticancer Agent
These compounds have also been evaluated for their anticancer activity. In particular, they have shown activity against the oestrogen receptor positive human breast adenocarcinoma cancer cell line (MCF7) . This suggests that N-(2,6-dichloro-4-cyanophenyl)acetamide could potentially be used in the development of new anticancer drugs.
Antiproliferative Agent
The same study also revealed that these compounds have antiproliferative properties . This means they can inhibit cell growth, which is a crucial property for potential cancer treatments.
Molecular Docking Studies
Molecular docking studies have been carried out to study the binding mode of active compounds with receptors . This can provide valuable insights into how these compounds interact with biological targets, which can inform the design of more effective drugs.
Pesticide Detection
N-(2,6-dichloro-4-cyanophenyl)acetamide has been used in the development of a rapid triple-emissive response to 2,6-dichloro-4-nitroaniline (DCN), a common pesticide . This suggests that it could be used in the development of new methods for pesticide detection.
Drug Design
The pharmacophore hybridization approach, which involves the design of drug-like small molecules with anticancer properties, has been used in the synthesis of N-(2,6-dichloro-4-cyanophenyl)acetamide . This compound has shown potential as a high-affinity ligand to potential anticancer targets .
properties
IUPAC Name |
N-(2,6-dichloro-4-cyanophenyl)acetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H6Cl2N2O/c1-5(14)13-9-7(10)2-6(4-12)3-8(9)11/h2-3H,1H3,(H,13,14) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OGBMKMYVARFJGF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=C(C=C(C=C1Cl)C#N)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H6Cl2N2O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
229.06 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2,6-dichloro-4-cyanophenyl)acetamide |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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